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4SC-203 pharmacodynamics and target profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4Sc-203

CAS No.: 895533-09-2

Cat. No.: S548016

Target Profile & Key Data

The table below summarizes the primary kinase targets of 4SC-203 and its associated quantitative profile.

Inhibition Potency

Target Biological Role
g g (ICs0)

FLT3/ Receptor tyrosine kinase; driver of proliferation/survival in Low nanomolar

STK1 hematologic cancers like AML [1]. (nM) range [2] [3]

FLT3 Mutated forms (e.g., internal tandem duplication - ITD) confer poor  Low nanomolar

Mutants prognosis in AML; key therapeutic target [1]. (nM) range [2] [3]

VEGFRs Vascular Endothelial Growth Factor Receptors; critical for Low nanomolar
angiogenesis (new blood vessel formation) that supports tumor (nM) range [2] [3]
growth [1].

AxI Receptor tyrosine kinase; implicated in tumor cell survival, Low nanomolar
invasion, and drug resistance [3]. (nM) range [3]

Alk Anaplastic Lymphoma Kinase; driver oncogene in NSCLC and Low nanomolar
other cancers [3]. (nM) range [3]

Fak Focal Adhesion Kinase; regulates cell adhesion, migration, and Low nanomolar
survival [3]. (nM) range [3]
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. . Inhibition Potency
Target Biological Role

(ICs0)
Trk Tropomyosin Receptor Kinase; involved in cell survival; can be Low nanomolar
oncogenic via gene fusions [3]. (nM) range [3]

Molecular Properties:

e CAS Number: 895533-09-2 [2] [3]
e Chemical Formula: C33H3sNsOa4S [2] [3]
e Molecular Weight: 642.77 g/mol [2] [3]

Mechanism of Action & Signaling Pathways

4SC-203 exerts its anti-cancer effects through a multi-targeted mechanism, primarily by inhibiting key

kinases involved in cancer cell proliferation and survival.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.targetmol.com/compound/4SC-203
https://www.targetmol.com/compound/4SC-203
https://www.medchemexpress.com/4sc-203.html?srsltid=AfmBOooPN22rZllgKJd5hq5F-wJ9qA_d3Ri_R-Uzl9KlAzjwS9iQgVxA
https://www.targetmol.com/compound/4SC-203
https://www.medchemexpress.com/4sc-203.html?srsltid=AfmBOooPN22rZllgKJd5hq5F-wJ9qA_d3Ri_R-Uzl9KlAzjwS9iQgVxA
https://www.targetmol.com/compound/4SC-203
https://www.medchemexpress.com/4sc-203.html?srsltid=AfmBOooPN22rZllgKJd5hq5F-wJ9qA_d3Ri_R-Uzl9KlAzjwS9iQgVxA
https://www.targetmol.com/compound/4SC-203
https://www.smolecule.com/products/s548016?utm_src=pdf-body
https://www.smolecule.com/products/s548016?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Inhibits | Inhibits Inhibits

Other Targets

(FLTS/FLT3-ITD] (AXI, Alk, Trk, Fak)

Activates Promotes

___________________________________________________________________

Proliferation & Survival

|

|

i Signaling (e.g., STAT5, MAPK) Angiogenesis Invasion & Metastasis
| I 1

|

|

Signaling Pathways
Blocked

1 Induction of Apoptosis

(Cancer Cell Death) Inhibited

Inhibited

Inhibition of Tumor Growth

Click to download full resolution via product page

4SC-203 inhibits key oncogenic kinases to block tumor proliferation, survival, and angiogenesis.

Experimental Evidence & Research Protocols

Key experimental findings and methodologies used to characterize 4SC-203 are outlined below.
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Experimental Model /

Area Key Findings / Protocol

Assay
In Vitro Cell-free kinase assays  Profiled against panel of purified kinases to determine ICso
Profiling [2] [3] values. Confirmed potent, selective activity against targets

in table above.

In Vivo AML xenograft mouse Demonstrated significant antitumor activity in models
Efficacy models [3] relevant to AML.
Clinical First-in-human Phase | Randomized, double-blind, placebo-controlled, dose-

Development

study (NCT number not
provided) [1]

escalation trial in healthy volunteers (n=50). Single
intravenous dose to assess safety, tolerability,
pharmacokinetics (PK), and pharmacodynamics (PD).

Key Clinical Findings: The Phase I study in healthy volunteers reported that 4SC-203 was well-tolerated

across the concentration range studied and exhibited a favorable pharmacokinetic profile [3].

Research Context and Potential

The development of 4SC-203 reflects a strategic approach in oncology to target multiple critical pathways

simultaneously [4]. Its particular focus on FLT3 and its mutants addresses a significant unmet medical need

in AML [1]. Furthermore, the additional inhibition of VEGFR and Axl could help overcome resistance

mechanisms that often limit the efficacy of single-target agents [3].

Based on the search results, detailed experimental protocols for kinase assays and the specific results from

the in vivo AML models are not publicly available in these documents. Further information may be available

in dedicated scientific publications or clinical trial registrations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548016#4sc-203-

pharmacodynamics-and-target-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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